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Compound of Interest

Compound Name: Vat Blue 6

Cat. No.: B1682195 Get Quote

An In-depth Technical Guide to Vat Blue 6

This technical guide provides a comprehensive overview of Vat Blue 6 (C.I. 69825), detailing

its chemical properties, synthesis, and primary applications. While predominantly used as a

textile dye, this guide also addresses its limited applications in a medical context. The

information is intended for researchers, scientists, and professionals in drug development who

may be exploring the properties and potential applications of various chemical compounds.

Core Molecular and Chemical Identifiers
Vat Blue 6 is an anthraquinone-based vat dye.[1][2] Its fundamental chemical and structural

information is summarized below.
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Identifier Value Source

Molecular Formula C28H12Cl2N2O4 [1][3][4]

Molecular Weight 511.31 g/mol

CAS Number 130-20-1

C.I. Number 69825

Synonyms

Vat Blue BC, 3,3'-

Dichloroindanthrene, D&C

Blue No. 9

Chemical Structure Anthraquinone derivative

Physicochemical Properties
Vat Blue 6 is characterized as an aquamarine blue powder. Its solubility and behavior in

various solvents and solutions are critical for its application.

Property Description

Physical Form Aquamarine blue powder

Solubility

- Insoluble in water, acetone, ethanol, and

toluene. - Slightly soluble in hot chloroform, o-

chlorophenol, and pyridine.

Behavior in Acid
In concentrated sulfuric acid, it appears brown

and turns blue upon dilution.

Leuco Body Color

- The alkaline-reduced leuco body is green-light

yellow. - The acid-reduced leuco body is red-

light blue.

Synthesis of Vat Blue 6
The industrial synthesis of Vat Blue 6 typically involves the chlorination of Vat Blue 4

(indanthrone). While historical methods utilized sulfuric acid and generated significant waste,
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newer methods employ aromatic inert solvents to improve efficiency and reduce environmental

impact.

General Synthesis Protocol
A common synthesis method involves the following steps:

Dissolution: Vat Blue 4 solid is added to an aromatic inert solvent, such as chlorobenzene or

o-dichlorobenzene, to create a solution or suspension.

Chlorination: Sulfonyl chloride is introduced into the mixture. The temperature is controlled

during this addition and then heated to facilitate the reaction.

Dilution and Neutralization: After the reaction, water is added to dilute the mixture, and an

alkali (like sodium hydroxide or sodium carbonate) is used to adjust the pH to a neutral or

slightly alkaline range.

Solvent Removal and Filtration: The solvent is removed through distillation. The resulting

material is then filtered and washed with hot water until the pH is neutral.

Drying: The final product, Vat Blue 6, is obtained after drying.

Click to download full resolution via product page

Application in Textile Dyeing
The primary application of Vat Blue 6 is in the dyeing of cellulosic fibers such as cotton, silk,

and viscose. The process, known as "vatting," converts the insoluble dye into a soluble form

that can penetrate the fibers.

Vat Dyeing Protocol
Reduction (Vatting): The insoluble Vat Blue 6 powder is reduced in an alkaline solution,

typically using sodium hydrosulfite. This converts the dye into its soluble leuco form.
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Dyeing: The textile material is immersed in the dyebath containing the soluble leuco dye. The

dye penetrates the fibers.

Oxidation: The textile is removed from the bath and exposed to air or an oxidizing agent.

This oxidizes the leuco dye back to its original insoluble pigment form, trapping it within the

fibers.

Soaping: The dyed fabric is washed with a hot soap solution to remove any loose surface

dye and to stabilize the color.
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Relevance to Drug Development and Medical
Applications
Currently, there is no significant body of research indicating the use of Vat Blue 6 in drug

development or as a therapeutic agent. Its poor solubility in aqueous systems and its nature as

a pigment are likely limiting factors for such applications.

The primary connection to the medical field is its use as a color additive. Specifically, Vat Blue
6 (as D&C Blue No. 9) is approved for use in coloring cotton and silk surgical sutures.

Signaling Pathways
There is no information available in the reviewed literature to suggest that Vat Blue 6 interacts

with or modulates any biological signaling pathways. Its function is understood to be that of a

stable pigment rather than a bioactive molecule.

Conclusion
Vat Blue 6 is a well-characterized anthraquinone dye with significant industrial importance in

the textile sector due to its brilliant blue color and high fastness. While its properties are well-

suited for dyeing applications, its current relevance to the fields of drug development and

molecular biology appears to be minimal, limited to its use as a colorant in specific medical
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devices. Further research would be necessary to explore any potential bioactivity of this

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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